5-(Methylamino)-3-phenylpentan-1-ol
Cat. No. B8321069
M. Wt: 193.28 g/mol
InChI Key: NAANBDWITQKABF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05962462
Procedure details
A suspension of 4-(N-methylcarbamoyl)-3-phenylbutyric acid (250 mg, 1.13 mmol) in 5.0 mL of THF was stirred in an ice bath as a 1.0 M solution of LAH (4.5 mL, 4.5 mmol) in THF was added dropwise over 10 min. The mixture was stirred 1 h at room temperature followed by 3 h at reflux. The reaction was then cooled in the ice bath and quenched with 0.70 mL of saturated aqueous Rochelle salt. The resulting precipitate was filtered and washed with 100 mL of ethyl acetate, and the combined filtrates were concentrated under reduced pressure. The residue was purified by flash column chromatography on silica gel, eluting with 10-15% methanol in dichloromethane containing 1% ammonium hydroxide, to give 151 mg of the title compound as a viscous oil. 1NMR (400 MHz, CD3OD): δ 7.32-7.26 (m, 2H), 7.22-7.16 (m, 3H), 3.45-3.32 (m, 2H). 2.80-2.70 (m, 1H), 2.44 (ddd, 1H, J=12, 10, 6 Hz), 2.32 (ddd, 1H, J=12, 10, 6 Hz), 2.28 (s, 3H), 1.94-1.74 (m, 4H). Mass spectrum (NH3 /CI): m/z=194 (M+1).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1][NH:2][C:3]([CH2:5][CH:6]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[CH2:7][C:8](O)=[O:9])=O.[H-].[H-].[H-].[H-].[Li+].[Al+3]>C1COCC1>[CH3:1][NH:2][CH2:3][CH2:5][CH:6]([C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1)[CH2:7][CH2:8][OH:9] |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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250 mg
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Type
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reactant
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Smiles
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CNC(=O)CC(CC(=O)O)C1=CC=CC=C1
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
Step Three
[Compound]
|
Name
|
ice
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred 1 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
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was added dropwise over 10 min
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Duration
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10 min
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WAIT
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Type
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WAIT
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Details
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followed by 3 h
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Duration
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3 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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CUSTOM
|
Type
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CUSTOM
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|
Details
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quenched with 0.70 mL of saturated aqueous Rochelle salt
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FILTRATION
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Type
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FILTRATION
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|
Details
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The resulting precipitate was filtered
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WASH
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Type
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WASH
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|
Details
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washed with 100 mL of ethyl acetate
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CONCENTRATION
|
Type
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CONCENTRATION
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|
Details
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the combined filtrates were concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The residue was purified by flash column chromatography on silica gel
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WASH
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Type
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WASH
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Details
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eluting with 10-15% methanol in dichloromethane containing 1% ammonium hydroxide
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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CNCCC(CCO)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 151 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 69.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
